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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445

An In-depth Technical Guide to 2-Bromopropene

CAS Number: 557-93-7 Molecular Formula: CsHsBr

This technical guide provides a comprehensive overview of 2-bromopropene, a versatile
reagent in organic synthesis. It is intended for researchers, scientists, and professionals in drug
development and materials science. This document details its chemical and physical
properties, outlines key synthetic methodologies and reactions with experimental protocols,
and discusses its applications and safety considerations.

Chemical and Physical Properties

2-Bromopropene, also known as isopropenyl bromide, is a colorless to yellow liquid.[1] It is an
important intermediate in various organic transformations due to the reactivity of its vinyl
bromide moiety.[2]

Table 1: Physical and Chemical Properties of 2-Bromopropene
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Property Value Reference(s)
Molecular Weight 120.98 g/mol [31,[4]1.[5]
Boiling Point 47-49 °C [4],

Melting Point -87 °C [4]

Density 1.362 g/mL at 25 °C [4],

Refractive Index (n2°/D)

1.4436

Vapor Pressure

5.05 psi at 20 °C

Flash Point 4 °C (closed cup)
Insoluble in water; soluble in
Solubility alcohol, ether, carbon [2]
tetrachloride, and chloroform.
Stable, but highly flammable.
N Incompatible with strong
Stability [4]

oxidizing agents and strong

bases. Light sensitive.

Table 2: Spectroscopic Data for 2-Bromopropene
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Spectrum Type

Key Peaks/Signals

Reference(s)

1H NMR

Signals corresponding to the

vinyl and methyl protons.

13C NMR

Signals for the sp? carbons of
the double bond and the sp3

methyl carbon.

IR Spectroscopy

Absorption bands
characteristic of C=C and C-Br

bonds.

Mass Spectrometry

Molecular ion peaks and
fragmentation patterns

consistent with the structure.

Synthesis of 2-Bromopropene

2-Bromopropene can be synthesized through several routes. Two common laboratory

methods are detailed below.

Synthesis from 1,2-Dibromopropane

One common method for the preparation of 2-bromopropene is the dehydrobromination of

1,2-dibromopropane using a base.[2][8]
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Synthesis of 2-Bromopropene from 1,2-Dibromopropane

Elimination

Click to download full resolution via product page

Synthesis of 2-Bromopropene via Elimination.

Experimental Protocol: Dehydrobromination of 1,2-Dibromopropane

e Reaction Setup: A round-bottom flask is equipped with a reflux condenser and a magnetic
stirrer.

e Reagents: 1,2-dibromopropane is dissolved in ethanol. A concentrated agueous solution of
potassium hydroxide is prepared.

e Procedure: The ethanolic solution of 1,2-dibromopropane is added to the flask. The
potassium hydroxide solution is then added, and the mixture is heated to reflux with vigorous
stirring.

o Workup: After the reaction is complete (monitored by TLC or GC), the mixture is cooled to
room temperature. The product is isolated by distillation. The distillate is washed with water
to remove any remaining ethanol and base, and then dried over a suitable drying agent (e.g.,
anhydrous magnesium sulfate).
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 Purification: The crude product is purified by fractional distillation to yield pure 2-
bromopropene.

Key Reactions of 2-Bromopropene

2-Bromopropene is a valuable precursor for a variety of organic transformations, including the
formation of Grignard reagents and participation in cross-coupling reactions.

Grighard Reagent Formation and Subsequent Reactions

2-Bromopropene readily reacts with magnesium metal in an ethereal solvent to form the
corresponding Grignard reagent, isopropenylmagnesium bromide. This organometallic reagent
is a potent nucleophile and can react with a wide range of electrophiles, such as aldehydes,
ketones, and carbon dioxide.[9][10]

Formation and Reaction of Isopropenylmagnesium Bromide

Grignard Formation

Reaction with Mg

Reaction with Electrophile
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Grignard Reagent Formation and Reaction.

Experimental Protocol: Synthesis of an Allylic Alcohol via Grignard Reaction
o Grignard Reagent Preparation:

o Reaction Setup: A flame-dried, three-necked round-bottom flask is equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet. Magnesium turnings are placed in the
flask.

o Procedure: A solution of 2-bromopropene in anhydrous diethyl ether is added dropwise to
the magnesium turnings with stirring. The reaction is initiated, if necessary, by gentle
heating or the addition of a small crystal of iodine. Once the reaction starts, the addition is
continued at a rate that maintains a gentle reflux. After the addition is complete, the
mixture is refluxed for an additional 30 minutes to ensure complete formation of the
Grignard reagent.

¢ Reaction with an Aldehyde:

o Procedure: The Grignard reagent solution is cooled in an ice bath. A solution of the desired
aldehyde in anhydrous diethyl ether is added dropwise from the dropping funnel with
stirring.

o Workup: After the addition is complete, the reaction mixture is stirred at room temperature
for one hour. The reaction is then quenched by the slow addition of a saturated aqueous
solution of ammonium chloride. The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic layers are washed with brine, dried
over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

o Purification: The crude product is purified by column chromatography on silica gel to yield

the pure allylic alcohol.

Palladium-Catalyzed Cross-Coupling Reactions

As a vinyl bromide, 2-bromopropene is a suitable substrate for palladium-catalyzed cross-
coupling reactions such as the Suzuki-Miyaura and Heck reactions, which are powerful
methods for the formation of carbon-carbon bonds.
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Representative Experimental Protocol: Suzuki-Miyaura Coupling

o Reaction Setup: A Schlenk flask is charged with 2-bromopropene, an arylboronic acid, a
palladium catalyst (e.g., Pd(PPhs)4), and a base (e.g., K2CO3).

e Solvent: A degassed mixture of a suitable organic solvent (e.g., toluene or 1,4-dioxane) and
water is added.

e Procedure: The reaction mixture is heated under an inert atmosphere (e.g., argon or
nitrogen) with stirring for several hours until the starting materials are consumed (monitored
by TLC or GC-MS).

e Workup: The reaction mixture is cooled to room temperature, diluted with water, and
extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are
washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced
pressure.

 Purification: The crude product is purified by column chromatography on silica gel.
Representative Experimental Protocol: Heck Reaction

» Reaction Setup: A reaction vessel is charged with 2-bromopropene, an alkene (e.g., styrene
or an acrylate), a palladium catalyst (e.g., Pd(OAc)z), a phosphine ligand (e.g., P(o-tolyl)s),
and a base (e.g., triethylamine).

e Solvent: A polar aprotic solvent such as DMF or acetonitrile is added.

e Procedure: The mixture is heated under an inert atmosphere with stirring until the reaction is
complete.

o Workup: The reaction mixture is cooled, and the precipitated ammonium salt is filtered off.
The filtrate is diluted with water and extracted with an organic solvent. The combined organic
extracts are washed, dried, and concentrated.

 Purification: The residue is purified by column chromatography or distillation.

Applications
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2-Bromopropene serves as a key building block in the synthesis of a wide range of organic
compounds. Its applications include:

e Pharmaceutical Intermediates: It is used in the synthesis of various pharmaceutical
compounds, including sedatives and hypnotics.[2]

e Agrochemicals: It is utilized in the production of certain pesticides and herbicides.

o Materials Science: 2-Bromopropene can be used as a monomer in the synthesis of
specialty polymers.[2]

e Fine Chemicals: It is an intermediate in the synthesis of aromatic amines and other fine
chemicals.[2]

Safety and Handling

2-Bromopropene is a highly flammable liquid and vapor and is an irritant to the skin, eyes, and
respiratory system.[11]

o Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,
safety goggles, and a lab coat, should be worn when handling this compound. Work should
be conducted in a well-ventilated fume hood.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep the container tightly closed. It is often stabilized with BHT.[11]

o Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides essential information for the safe and effective use of 2-
bromopropene in a research and development setting. For more detailed information, please
refer to the cited literature and the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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